1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one

• IUPAC Name: 1-(1,4-diazepan-1-yl)-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C14H20N2O2/c1-18-13-5-3-12(4-6-13)11-14(17)16-9-2-7-15-8-10-16/h3-6,15H,2,7-11H2,1H3
• InChI Key: JDJCFRZHFPORNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCCNCC2
• Molecular Formula: C14H20N2O2
• DSSTOX Substance ID: DTXSID701179568
• Molecular Weight: 248.32 g/mol
• CAS RN: 815650-98-7

Description

1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one, also known as 1,4-diazepine-2-methoxybenzene, is an organic compound commonly used in scientific research. It is a colorless solid with a molecular weight of 238.32 g/mol and a melting point of 73-75°C. It is a derivative of 1,4-diazepane and can be synthesized from the reaction of 1,4-diazepane and 4-methoxyphenol.

Scientific Research Applications

X-Ray Crystal Structure Determination

• Research has detailed the X-ray crystal structure determination of bis-triazenes derived from reactions involving 1,4-diaminobutane, which is structurally related to 1-(1,4-Diazepan-1-yl)-2-(4-methoxyphenyl)ethan-1-one. These structures are significant for understanding the novel saturated heterocycle, 1,3-diazepane (Tingley, Bertolasi, & Vaughan, 2006).

Synthesis and Transformation in Chemical Reactions

• Studies have focused on the synthesis and transformation of related diazepine compounds. For instance, reactions involving tetrahydro-pyrrolobenzodiazepines have been examined, where the diazepine ring opens up in certain chemical processes (Voskressensky et al., 2014).

Mechanism and Stereochemistry

• Investigations into the mechanism and stereochemistry of the formation of β-lactam derivatives of related diazepines, such as 2,4-disubstituted-2,3-dihydro-benzo[1,4]diazepines, have been conducted. These studies provide insights into the complex stereochemical processes involved in their synthesis (Wang et al., 2001).

Antimicrobial and Anticancer Applications

• Some derivatives of 1,4-diazepines have been synthesized and evaluated for their antimicrobial and anticancer activities. These studies have identified certain compounds with significant effectiveness against microbial agents and cancer cell lines, indicating potential therapeutic applications (Verma et al., 2015).

Discovery of Potent Anticancer Agents

• Further research has led to the discovery of specific compounds with potent antiproliferative activity and effectiveness in inhibiting the growth of tumors in vivo, showcasing the potential of certain 1,4-diazepine derivatives in cancer treatment (Suzuki et al., 2020).

Synthesis and Structural Characterization

• The synthesis and structural characterization of diazepines related to curcumin have been explored, contributing to the understanding of the chemical properties and potential applications of these compounds (Andrade et al., 2015).